Cas no 568577-58-2 (3-(2-propoxyquinolin-3-yl)prop-2-enoic acid)

• Product Name: 3-(2-propoxyquinolin-3-yl)prop-2-enoic acid
• CAS No: 568577-58-2
• CID: 4655231
• PubChem ID: 2451326
• Update Time: 2025-06-20

3-(2-propoxyquinolin-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Propoxyquinolin-3-yl)prop-2-enoic Acid
• 3-(2-propoxyquinolin-3-yl)prop-2-enoic acid

Additional information on 3-(2-propoxyquinolin-3-yl)prop-2-enoic acid

Introduction to 3-(2-Propoxyquinolin-3-yl)prop-2-enoic Acid (CAS No. 568577-58-2)

3-(2-Propoxyquinolin-3-yl)prop-2-enoic acid (CAS No. 568577-58-2) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct quinoline and propenoic acid moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 3-(2-propoxyquinolin-3-yl)prop-2-enoic acid is defined by its quinoline ring system and a propenoic acid functional group. The quinoline moiety is a heterocyclic aromatic compound with a nitrogen atom in the ring, which imparts unique electronic and steric properties to the molecule. The propenoic acid group, on the other hand, is a carboxylic acid with a double bond in the side chain, contributing to the compound's reactivity and potential biological activity. The presence of the propoxy substituent further modulates the physicochemical properties of the molecule, influencing its solubility and lipophilicity.

The synthesis of 3-(2-propoxyquinolin-3-yl)prop-2-enoic acid has been explored using various methodologies. One common approach involves the condensation of 2-propoxyquinoline with an appropriate acrylic acid derivative. This reaction typically proceeds via a Michael addition followed by an intramolecular cyclization to form the desired product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, such as the use of transition-metal catalysts and microwave-assisted synthesis, which have significantly improved yields and reduced reaction times.

In terms of biological activity, 3-(2-propoxyquinolin-3-yl)prop-2-enoic acid has shown promising results in several areas. One notable application is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has been shown to exhibit anti-proliferative effects on cancer cells, particularly in breast and colon cancer models. The mechanism of action appears to involve modulation of key signaling pathways such as NF-kB and MAPK.

Beyond its anti-inflammatory and anti-cancer properties, 3-(2-propoxyquinolin-3-yl)prop-2-enoic acid has also been investigated for its neuroprotective effects. Research suggests that this compound can protect neuronal cells from oxidative stress and apoptosis, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have shown that it can improve cognitive function in animal models of these diseases.

The pharmacokinetic profile of 3-(2-propoxyquinolin-3-yl)prop-2-enoic acid is another important aspect to consider for its therapeutic development. Studies have indicated that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, further research is needed to optimize its pharmacokinetic properties for clinical use.

In conclusion, 3-(2-propoxyquinolin-3-yl)prop-2-enoic acid (CAS No. 568577-58-2) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound may play a crucial role in advancing treatments for inflammatory diseases, cancer, and neurodegenerative disorders.